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Compound of Interest

Compound Name: 6-Propyloxane-2,4-dione

Cat. No.: B15397796

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide addresses the chemical compound 6-Propyloxane-2,4-dione. Initial
investigations into the scientific literature and chemical databases reveal that this specific
molecule is not extensively documented. While a definitive CAS number and a standardized
IUPAC name for 6-Propyloxane-2,4-dione are not readily available, research has identified
closely related structures. This guide will summarize the available information on these
analogous compounds, providing a comparative analysis of their properties, and will outline the
challenges in obtaining detailed experimental data for the target molecule.

Chemical Identity and Nomenclature

A systematic search for "6-Propyloxane-2,4-dione" did not yield a specific entry in major
chemical databases. The IUPAC name suggests a six-membered heterocyclic ring containing
one oxygen atom (an oxane), with a propyl group at position 6 and ketone groups at positions 2
and 4.

While data for the precise requested molecule is scarce, information is available for structurally
similar compounds. One such example is 5-ethyl-3,3-dimethyl-6-propyloxane-2,4-dione.

Comparative Chemical Data
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6-Propyloxane-2,4-dione 5-ethyl-3,3-dimethyl-6-

Feature . ]
(Hypothetical) propyloxane-2,4-dione
CAS Number Not Found 425662-94-8
] 5-ethyl-3,3-dimethyl-6-
IUPAC Name 6-propyloxane-2,4-dione ]
propyloxane-2,4-dione
Molecular Formula CsH120s3 C12H2003

Experimental Protocols and Data

Due to the limited information on 6-Propyloxane-2,4-dione, detailed experimental protocols for
its synthesis, purification, and biological characterization are not available in the published
literature. Research into related dione-containing heterocycles indicates that their synthesis
often involves multi-step reactions, including cyclization and functional group transformations.

Potential Signaling Pathways and Biological
Activities

The biological activities of oxane-2,4-dione derivatives are not well-established. However, other
heterocyclic diones have been investigated for a range of bioactivities. Without experimental

data for 6-Propyloxane-2,4-dione, any discussion of its potential interactions with signaling
pathways would be purely speculative.

Logical Workflow for Future Investigation

To address the knowledge gap regarding 6-Propyloxane-2,4-dione, a logical experimental
workflow would be necessary.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b15397796?utm_src=pdf-body
https://www.benchchem.com/product/b15397796?utm_src=pdf-body
https://www.benchchem.com/product/b15397796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15397796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Proposed Research Workflow for 6-Propyloxane-2,4-dione
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Proposed research workflow for 6-Propyloxane-2,4-dione.

Conclusion
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In conclusion, "6-Propyloxane-2,4-dione" appears to be a novel or sparsely studied chemical
entity. The lack of a registered CAS number and detailed experimental data in the public
domain presents a significant challenge for providing an in-depth technical guide. The
information available for structurally related compounds offers a starting point for researchers
interested in this chemical scaffold. Further synthetic and biological investigations are required
to elucidate the properties and potential applications of 6-Propyloxane-2,4-dione. This guide
highlights the current knowledge gap and proposes a structured approach for future research
endeavors.

 To cite this document: BenchChem. [In-depth Technical Guide: The Elusive 6-Propyloxane-
2,4-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15397796#6-propyloxane-2-4-dione-cas-number-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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